Cas no 66566-48-1 (1,4-Benzenediamine, N-(2-methoxyethyl)-)

• Product name: 1,4-Benzenediamine, N-(2-methoxyethyl)-
• CAS No: 66566-48-1
• MF: C₉H₁₄N₂O
• MW: 166.22026
• CID: 396152
• PubChem ID: 3018351

1,4-Benzenediamine, N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-(2-methoxyethyl)-
• 4-N-(2-methoxyethyl)benzene-1,4-diamine
• EN300-53187
• 1-N-(2-methoxyethyl)benzene-1,4-diamine
• n1-(2-methoxyethyl)benzene-1,4-diamine
• AKOS005200686
• SCHEMBL128126
• 66566-48-1
• n-(4-aminophenyl)-n-(2-methoxyethyl)amine
• DTXSID00388517
• MFCD10695028

• Inchi： InChI=1S/C9H14N2O/c1-12-7-6-11-9-4-2-8(10)3-5-9/h2-5,11H,6-7,10H2,1H3
• InChI Key： XCJRRZLPXALCIP-UHFFFAOYSA-N
• SMILES： COCCNC1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines